2-Methoxy-4-(3-nitrophenyl)benzoic acid, 95%
Overview
Description
2-Methoxy-4-(3-nitrophenyl)benzoic acid, 95% (2M4NB) is a synthetic organic compound with a wide range of applications in scientific research. It is used in the synthesis of various compounds, as well as in the study of biochemical and physiological effects.
Scientific Research Applications
2-Methoxy-4-(3-nitrophenyl)benzoic acid, 95% is widely used in scientific research for a variety of purposes. It is used as a reagent for the synthesis of various compounds, such as polymers and pharmaceuticals. It is also used in the study of the biochemical and physiological effects of compounds, as well as in the development of new drugs and treatments.
Mechanism of Action
2-Methoxy-4-(3-nitrophenyl)benzoic acid, 95% has a variety of mechanisms of action, depending on the application. In the synthesis of compounds, it acts as a catalyst to speed up the reaction. In the study of biochemical and physiological effects, it acts as a probe to identify and measure the effects of a compound on a cellular or molecular level.
Biochemical and Physiological Effects
2-Methoxy-4-(3-nitrophenyl)benzoic acid, 95% has been studied for its effects on various biochemical and physiological processes. It has been found to have a positive effect on the synthesis of proteins, as well as on the metabolism of carbohydrates. It has also been found to have anti-inflammatory and antioxidant properties, as well as to promote the growth of new cells.
Advantages and Limitations for Lab Experiments
2-Methoxy-4-(3-nitrophenyl)benzoic acid, 95% has several advantages for lab experiments. It is easy to synthesize, has a high purity level, and is relatively inexpensive. However, it is also limited in its applications, as it is not suitable for use in certain types of experiments, such as those involving living cells.
Future Directions
There are a number of potential future directions for the use of 2-Methoxy-4-(3-nitrophenyl)benzoic acid, 95%. It could be used in the development of new drugs and treatments, as well as in the study of the biochemical and physiological effects of other compounds. It could also be used to develop more efficient synthesis methods for various compounds, as well as to study the effects of environmental factors on biochemical and physiological processes. Additionally, it could be used to develop more accurate methods of measuring the effects of compounds on a cellular or molecular level.
Synthesis Methods
2-Methoxy-4-(3-nitrophenyl)benzoic acid, 95% is typically synthesized from 2-methoxy-4-nitrobenzoic acid (2M4N) by nitration with nitric acid. The resulting solution is then heated to a temperature of about 95°C, which causes the nitro group to be replaced by a nitrophenyl group. The final product is a 95% pure solution of 2-Methoxy-4-(3-nitrophenyl)benzoic acid, 95%.
properties
IUPAC Name |
2-methoxy-4-(3-nitrophenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO5/c1-20-13-8-10(5-6-12(13)14(16)17)9-3-2-4-11(7-9)15(18)19/h2-8H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLNNLWJPZXNLOB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=CC(=CC=C2)[N+](=O)[O-])C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90690055 |
Source
|
| Record name | 3-Methoxy-3'-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90690055 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261997-80-1 |
Source
|
| Record name | 3-Methoxy-3'-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90690055 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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